Cas no 1261852-66-7 (3-Cyano-5,2',3'-trifluorobiphenyl)

• Product Name: 3-Cyano-5,2',3'-trifluorobiphenyl
• CAS No: 1261852-66-7
• MF: C₁₃H₆F₃N
• MW: 233.188653469086
• CID: 4992141
• Update Time: 2025-06-11

3-Cyano-5,2',3'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5,2',3'-trifluorobiphenyl

• Inchi： 1S/C13H6F3N/c14-10-5-8(7-17)4-9(6-10)11-2-1-3-12(15)13(11)16/h1-6H
• InChI Key： ASZPSEUNWIWFJS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=C(C#N)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8

Additional information on 3-Cyano-5,2',3'-trifluorobiphenyl

Introduction to 3-Cyano-5,2',3'-trifluorobiphenyl (CAS No: 1261852-66-7) and Its Emerging Applications in Chemical Biology

The compound 3-Cyano-5,2',3'-trifluorobiphenyl (CAS No: 1261852-66-7) represents a significant advancement in the realm of specialized organic molecules, characterized by its unique structural and electronic properties. As a derivative of biphenyl with fluorine and cyano functional groups, this compound has garnered considerable attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and materials science. The strategic positioning of the cyano group at the 3-position and the trifluoromethyl substituents at the 2' and 3' positions imparts distinct chemical reactivity and stability, making it a valuable candidate for further exploration.

In the context of modern chemical biology, the incorporation of fluorine atoms into aromatic rings is a well-established strategy to modulate metabolic stability, lipophilicity, and binding affinity. The presence of three fluorine atoms in 3-Cyano-5,2',3'-trifluorobiphenyl enhances its electron-withdrawing effect, which can influence both its photophysical properties and its interactions with biological targets. This compound’s structure suggests potential utility as a building block for more complex molecules, particularly in the design of novel drug candidates targeting neurological disorders, cancer therapeutics, and anti-inflammatory agents.

Recent studies have highlighted the role of trifluorobiphenyl derivatives in medicinal chemistry due to their ability to engage with specific biological pathways. For instance, research indicates that compounds with similar structural motifs can exhibit enhanced binding affinity to certain enzyme families involved in metabolic diseases. The cyano group further contributes to the compound’s versatility by serving as a site for further functionalization via cross-coupling reactions or hydrolysis, enabling the synthesis of diverse analogues for structure-activity relationship (SAR) studies.

The synthesis of 3-Cyano-5,2',3'-trifluorobiphenyl typically involves multi-step organic transformations, starting from commercially available biphenyl precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution strategies, are often employed to introduce the fluorine atoms and the cyano group with high precision. The optimization of these synthetic routes is crucial for achieving high yields and purity levels required for downstream applications.

One of the most compelling aspects of 3-Cyano-5,2',3'-trifluorobiphenyl is its potential as an intermediate in the development of advanced materials. Fluorinated aromatic compounds are widely used in organic electronics due to their tunable charge transport properties and thermal stability. This compound’s biphenyl core provides a rigid scaffold that can be modified further to create novel organic semiconductors or liquid crystals with tailored optoelectronic characteristics.

In conclusion, 3-Cyano-5,2',3'-trifluorobiphenyl (CAS No: 1261852-66-7) stands out as a versatile and innovative molecule with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic pathways and biological functions associated with fluorinated biphenyl derivatives, this compound is poised to play an increasingly important role in both academic research and industrial development.